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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-3-

methylpyridine

CAS No.: 1227593-81-8

Cat. No.: B3033863

Get Quote

Abstract
This technical guide provides a comprehensive structural and synthetic analysis of 2-Chloro-6-
methoxy-3-methylpyridine (CAS: 120658-86-4). As a tri-substituted pyridine scaffold, this

molecule represents a critical "privileged structure" in medicinal chemistry, offering a balance of

lipophilicity, metabolic stability, and orthogonal reactivity. This document details the electronic

governing factors of the molecule, regioselective synthesis strategies, and validated protocols

for its application in palladium-catalyzed cross-coupling reactions.

Molecular Architecture & Electronic Profile
The utility of 2-Chloro-6-methoxy-3-methylpyridine lies in its unique substitution pattern,

which creates distinct electronic and steric environments around the pyridine core.

Physicochemical Properties
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Property Data / Description

CAS Number 120658-86-4

Molecular Formula C₇H₈ClNO

Molecular Weight 157.60 g/mol

Physical State Solid / Low-melting Solid

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

Water

Key Pharmacophore
2-Chloropyridine (Electrophile), 6-Methoxy (H-

bond acceptor)

Structural Analysis
The 2-Chloro Position (Electrophilic Center): The chlorine atom at C2 is activated for

Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by transition metals (e.g.,

Pd(0)). However, its reactivity is modulated by the adjacent C3-methyl group.

The 3-Methyl Group (Steric Modulator): This group provides steric bulk, twisting out-of-plane

aryl groups introduced at C2 (increasing atropisomerism potential) and blocking metabolic

attack at the C3 position. Crucially, it hinders nucleophilic attack at C2 during the precursor

synthesis.

The 6-Methoxy Group (Electronic Donor): Through resonance (+M effect), the methoxy

group increases electron density in the ring, making the C2-Cl bond slightly less electrophilic

than in 2,6-dichloropyridine, yet still reactive enough for catalysis.

Synthesis & Regioselectivity
The synthesis of 2-Chloro-6-methoxy-3-methylpyridine is a classic study in sterically

controlled regioselectivity. The standard route involves the methoxylation of 2,6-dichloro-3-

methylpyridine.

The Regioselectivity Paradox

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3033863/docs?utm_src=pdf-body#structural-analysis-and-synthetic-utility-of-2-chloro-6-methoxy-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


When 2,6-dichloro-3-methylpyridine reacts with sodium methoxide (NaOMe), two pathways are

theoretically possible:

Path A (C2 Attack): Yields 6-chloro-2-methoxy-3-methylpyridine.

Path B (C6 Attack): Yields 2-chloro-6-methoxy-3-methylpyridine (Target).

Mechanism: The C3-methyl group creates significant steric hindrance around the C2-chlorine.

Consequently, the methoxide nucleophile preferentially attacks the less hindered C6-chlorine.

This kinetic control is highly reliable, typically yielding the target isomer in >90%

regioselectivity.

Pathway Visualization
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Figure 1: Regioselective synthesis pathway. The C3-methyl group blocks C2, directing the

nucleophile to C6.

Experimental Protocols
Protocol A: Synthesis via SNAr
Objective: Preparation of 2-Chloro-6-methoxy-3-methylpyridine from 2,6-dichloro-3-

methylpyridine.

Reagents:

2,6-Dichloro-3-methylpyridine (1.0 eq)

Sodium Methoxide (NaOMe), 25% wt in MeOH (1.1 eq)
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Solvent: Anhydrous Methanol (5-10 volumes)

Procedure:

Setup: Charge a round-bottom flask with 2,6-dichloro-3-methylpyridine and anhydrous

methanol under N₂ atmosphere.

Addition: Add the NaOMe solution dropwise at room temperature. Note: Exotherm may

occur.

Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1)

or HPLC. The starting material (Rf ~0.6) should disappear, and a slightly more polar product

(Rf ~0.5) should appear.

Workup: Cool to RT. Concentrate in vacuo to remove most methanol. Dilute residue with

water and extract with Ethyl Acetate (3x).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. If

necessary, recrystallize from Hexane/EtOAc or purify via silica gel chromatography.[1]

Protocol B: Suzuki-Miyaura Cross-Coupling
Objective: Functionalization of the C2-Cl position to generate biaryl scaffolds.

Reagents:

2-Chloro-6-methoxy-3-methylpyridine (1.0 eq)[2]

Aryl Boronic Acid (1.2 eq)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq) or Pd(PPh₃)₄

Base: K₂CO₃ (2.0 eq) or Cs₂CO₃

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:
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Degassing: Combine substrate, boronic acid, and base in the solvent system. Sparge with

Argon for 15 minutes. Critical Step: Oxygen removal prevents catalyst deactivation.

Catalysis: Add the Pd catalyst quickly under Argon flow.

Reaction: Seal the vessel and heat to 90–100°C for 12 hours.

Analysis: Monitor for the disappearance of the aryl chloride.

Isolation: Filter through Celite to remove Pd black. Dilute with EtOAc, wash with water, and

purify via column chromatography.[1]

Analytical Profile (Self-Validating Data)
When characterizing the synthesized material, the following NMR signature confirms the

correct regioisomer (2-Cl, 6-OMe) versus the impurity (2-OMe, 6-Cl).

Predicted ¹H NMR (400 MHz, CDCl₃)
Shift (δ ppm) Multiplicity Integration Assignment

Diagnostic
Logic

7.45
Doublet (J=8.0

Hz)
1H C4-H

Deshielded by

adjacent C3-

Cl/Me

environment.

6.60
Doublet (J=8.0

Hz)
1H C5-H

Shielded by

adjacent C6-

OMe (+M effect).

3.92 Singlet 3H -OCH₃
Characteristic

methoxy peak.

2.25 Singlet 3H -CH₃
Characteristic

aryl methyl peak.

Differentiation Note: In the incorrect isomer (6-chloro-2-methoxy-3-methylpyridine), the coupling

constant between H4 and H5 would remain ~8Hz, but the chemical shift environment would

change slightly. The definitive proof is often NOESY (Nuclear Overhauser Effect Spectroscopy):
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Target: NOE correlation between -OCH₃ (3.92 ppm) and C5-H (6.60 ppm).

Impurity: NOE correlation between -OCH₃ and the -CH₃ group (if at C2/C3 positions) is not

possible here, but NOE between OMe and H3 (if OMe was at C2) would be distinct.

Downstream Reactivity & Applications[6]
The 2-Chloro-6-methoxy-3-methylpyridine scaffold is a versatile precursor. The diagram

below illustrates its divergent reactivity.
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Figure 2: Divergent synthetic utility. The C2-Cl allows for coupling, while the OMe group can be

deprotected to reveal the pyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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